N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-methyl-N-[(pyridin-2-yl)methyl]-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-1-methyl-N-(pyridin-2-ylmethyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C19H16ClN5OS/c1-12-14(20)6-7-16-17(12)22-19(27-16)25(11-13-5-3-4-9-21-13)18(26)15-8-10-24(2)23-15/h3-10H,11H2,1-2H3
• InChI Key: NWKZHPAHZBUCGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1N=C(S2)N(CC3=CC=CC=N3)C(=O)C4=NN(C=C4)C)Cl
• Molecular Formula: C19H16ClN5OS
• Molecular Weight: 397.9 g/mol

Description

This compound is an organic compound. It belongs to the class of compounds known as alpha amino acids and derivatives. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon), or a derivative thereof.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of compounds containing the thiazole ring with variable substituents as target structures have been synthesized and evaluated for their biological activities. Another study reported the synthesis of a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives.

Molecular Structure Analysis

Thiazoles are an important class of five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively. The molecular electrostatic potential (MEP) surface of the thiazole ring indicated more negatively charged nitrogen than carbon and sulfur atoms, which are neutral.

Chemical Reactions Analysis

The chemical reactions of similar compounds have been studied. For example, a series of 6-substituted-1,2,4-triazolo-[3,4-b]-1,3,4-thiadiazole and 1,3,4-oxadiazole derivatives of benzothiazole were synthesized and evaluated for their anti-inflammatory, analgesic, ulcerogenic, and lipid peroxidation activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, the 1H NMR and 13C NMR spectra of similar compounds have been recorded.

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the search results, thiazoles are known to exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant.

Future Directions

The future directions for this compound could involve further exploration of its biological activities and potential applications. For instance, a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra. Further studies could investigate the efficacy of this compound against other strains or types of bacteria.